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Abstract
Excitatory Amino Acid Transporter 1 (EAAT1), also known as Glutamate Aspartate Transporter

1 (GLAST-1), plays a critical role in maintaining glutamate homeostasis in the central nervous

system. Its dysfunction is implicated in various neurological disorders, making it a significant

target for therapeutic intervention. This document provides a comprehensive technical overview

of UCPH-101, the first selective, non-substrate inhibitor of EAAT1. We delve into its

pharmacological properties, mechanism of action, detailed experimental protocols for its

characterization, and the structure-activity relationships that govern its potency and selectivity.

This guide is intended to serve as a valuable resource for researchers and drug development

professionals working on EAAT1 and related therapeutic areas.

Introduction to EAAT1
EAAT1 is a sodium-dependent glutamate transporter predominantly expressed in glial cells,

particularly astrocytes, and cerebellar Bergmann glia.[1][2] It is essential for clearing glutamate

from the synaptic cleft, thereby preventing excitotoxicity and ensuring high-fidelity synaptic
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transmission.[1] The transporter functions as a homotrimer, with each subunit mediating the co-

transport of one glutamate molecule along with three Na⁺ ions and one H⁺ ion, in exchange for

one K⁺ ion.[2] This process allows for the uptake of glutamate against its concentration

gradient.[2] Dysregulation of EAAT1 function has been linked to neurodegenerative diseases

such as amyotrophic lateral sclerosis (ALS) and epilepsy.

UCPH-101: A Potent and Selective EAAT1 Inhibitor
UCPH-101, with the chemical name 2-Amino-5,6,7,8-tetrahydro-4-(4-methoxyphenyl)-7-

(naphthalen-1-yl)-5-oxo-4H-chromene-3-carbonitrile, was the first compound identified to

exhibit high selectivity for EAAT1.[3]

Pharmacological Profile
UCPH-101 is a potent inhibitor of human EAAT1 with a reported IC50 value of 0.66-0.67 μM.[4]

Its key advantage lies in its remarkable selectivity over other EAAT subtypes. It displays over

400-fold selectivity for EAAT1 compared to EAAT2 and EAAT3 (IC50 > 300 μM).[5]

Furthermore, it shows no significant inhibitory activity at EAAT4 or EAAT5 at concentrations up

to 10 μM. A closely related analog, UCPH-102, is also available and has been shown to be

blood-brain barrier permeable, making it more suitable for in vivo studies.[6]

Quantitative Data Summary
The following tables summarize the key quantitative data for UCPH-101 and its selectivity

profile.

Table 1: Potency of UCPH-101 at EAAT1

Compound Target IC50 (nM) Assay Type

UCPH-101 EAAT1 660
[³H]-D-Aspartate

Uptake

UCPH-101 EAAT1 670 Not Specified

Data sourced from multiple publications.

Table 2: Selectivity Profile of UCPH-101
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EAAT Subtype IC50 (nM)
Fold Selectivity (vs.
EAAT1)

EAAT1 660 1

EAAT2 >300,000 >454

EAAT3 >300,000 >454

EAAT4
No significant inhibition at 10

µM
-

EAAT5
No significant inhibition at 10

µM
-

Data compiled from various sources.[5]

Mechanism of Action
UCPH-101 acts as a non-competitive, allosteric inhibitor of EAAT1.[5][7][8] This means it does

not compete with glutamate for binding to the active site. Instead, it binds to a distinct,

hydrophobic pocket located at the interface between the trimerization and transport domains of

the EAAT1 monomer.[9][10][11] This binding "glues" the transport domain to the scaffold

domain, thereby locking the transporter in an outward-facing state and preventing the

conformational changes necessary for substrate translocation.[10] This allosteric mechanism is

a key feature of UCPH-101 and provides a novel avenue for modulating transporter function.[7]

[9] Interestingly, brief exposure to UCPH-101 can induce a long-lasting inactive state of the

transporter.[7][12]

Experimental Protocols
The following are detailed methodologies for key experiments used in the characterization of

UCPH-101.

Radiolabeled Substrate Uptake Assay ([³H]-D-Aspartate)
This assay is a common method to measure the functional activity of glutamate transporters.
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Objective: To determine the IC50 of UCPH-101 on EAAT1-mediated uptake of a radiolabeled

substrate.

Materials:

HEK293 cells stably expressing human EAAT1 (EAAT1-HEK293).

Poly-D-lysine-coated 96-well plates.

Krebs buffer (140 mM NaCl, 4.7 mM KCl, 2.5 mM CaCl₂, 1.2 mM MgCl₂, 11 mM HEPES, 10

mM D-glucose, pH 7.4).

[³H]-D-Aspartate (a transportable analog of glutamate).

UCPH-101 stock solution in DMSO.

Scintillation fluid.

Microplate scintillation counter.

Protocol:

Cell Plating: Seed EAAT1-HEK293 cells in poly-D-lysine-coated 96-well plates and grow to

confluence.

Washing: On the day of the experiment, aspirate the growth medium and wash the cells

once with 100 µL of Krebs buffer.

Inhibitor Incubation: Add 50 µL of Krebs buffer containing various concentrations of UCPH-
101 to the wells. For control wells, add buffer with the corresponding DMSO concentration.

Incubate for a defined period (e.g., 1.5, 3, 6, or 12 minutes) at room temperature.[9] The

inhibitory potency of UCPH-101 has been shown to increase with the length of the incubation

period.[9][12]

Substrate Addition: Add 50 µL of Krebs buffer containing [³H]-D-Aspartate to each well to

initiate the uptake reaction. The final concentration of [³H]-D-Aspartate should be close to its

Km value for EAAT1.
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Uptake Termination: After a short incubation period (e.g., 5-10 minutes) on ice or at room

temperature, terminate the uptake by rapidly washing the cells three times with ice-cold

Krebs buffer.[13]

Cell Lysis: Lyse the cells by adding a scintillation fluid to each well.

Quantification: Measure the radioactivity in each well using a microplate scintillation counter.

Data Analysis: Determine the concentration of UCPH-101 that inhibits 50% of the specific

[³H]-D-Aspartate uptake (IC50) by fitting the data to a sigmoidal dose-response curve.

Patch-Clamp Electrophysiology
This technique allows for the direct measurement of transporter-mediated currents.

Objective: To characterize the electrophysiological effects of UCPH-101 on EAAT1.

Materials:

tsA201 cells transiently expressing human EAAT1.

Patch-clamp rig with amplifier and data acquisition system.

Borosilicate glass pipettes.

Intracellular solution (e.g., containing KCl, MgCl₂, EGTA, HEPES, and ATP, pH adjusted to

7.2).

Extracellular solution (e.g., Krebs buffer).

UCPH-101 and glutamate solutions.

Protocol:

Cell Preparation: Use tsA201 cells expressing EAAT1 for whole-cell patch-clamp recordings.

Pipette Preparation: Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with

the intracellular solution.
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Whole-Cell Configuration: Establish a whole-cell recording configuration on a selected cell.

Clamp the membrane potential at a holding potential (e.g., -70 mV).

Current Elicitation: Apply glutamate (e.g., 1 mM) to the cell using a rapid perfusion system to

elicit EAAT1-mediated currents.

Inhibitor Application: Co-apply UCPH-101 at various concentrations with glutamate to

observe the inhibitory effect on the glutamate-induced current. The onset of inhibition by

UCPH-101 can be slow, requiring several seconds to reach completion at lower

concentrations.[8]

Data Acquisition and Analysis: Record the currents before, during, and after the application

of the compounds. Analyze the peak current amplitude to determine the extent of inhibition

and calculate the IC50 value.

Visualizations
Signaling Pathways and Experimental Workflows
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In Vitro Characterization

In Vivo Evaluation (using BBB-permeable analogs like UCPH-102)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1683363?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

